Journal Name:Journal of Materials Chemistry C
Journal ISSN:2050-7526
IF:8.067
Journal Website:http://www.rsc.org/journals-books-databases/about-journals/journal-of-materials-chemistry-c/
Year of Origin:0
Publisher:
Number of Articles Per Year:1443
Publishing Cycle:
OA or Not:Not
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-06-01 , DOI:
10.1088/1361-6668/acd27c
For large scale magnets wound with cable-in-conduit conductors, the safe operation of the joints is of paramount importance to guarantee adequate reliability and stability margin of the whole magnet. For this reason, during the R&D activities undertaken for the development of the ITER magnet system, several experimental campaigns were launched to study the AC and DC performance of the joint and limit the risk of thermal runaways at the joints during the tokamak operation. The joint electrical resistance must be limited below specified values to avoid excessive heating generated by the transport current. Moreover, in presence of time-varying fields, different types of losses arise at the joints, which can be associated to their superconducting and resistive parts. The relative importance of these losses depends on the joint manufacturing solution. The aim of this investigation is to analyze the performance at different working conditions of the joints for the connection of the conductors of the poloidal field (PF) coils of the ITER magnet system. This work presents, for the first time, a wide review of the test campaign performed from 2016 to 2021 on the PF joint samples during the three manufacturing phases, namely pre-qualification, qualification and production. The values of electrical resistances and losses under sinusoidal field variations are reported in the paper at different operating conditions, thus building a useful database to assess the joint performances during the machine operation. The data here collected show the impact of the manufacturing techniques on the joint performances and, furthermore, represent a useful tool for the validation of numerical and analytical models of joints.
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-02-27 , DOI:
10.1088/1361-6668/acbcf5
No-insulation coils are self-protecting and can therefore generally be operated at higher current densities. However, the electrical turn-to-turn connections may cause additional AC loss when charging the coil or when it is exposed to a time-dependent magnetic field. In this work, we study the case of a no-insulation ReBCO tape racetrack coil exposed to a uniform AC field applied parallel to the tape surface. We show that an anisotropic continuum model allows to formulate analytical approximations for coupling loss in the low- and high-frequency limits. For intermediate frequencies, the continuum model needs to be evaluated numerically. The model was validated with representative measurements of AC loss in the coils, measured calorimetrically as well as magnetically using pick-up coils. The validation experiment confirms the predicted frequency dependence of the coupling loss, which is
P∝f2
at low frequencies and
P∝f
at high frequencies, due to the skin effect. The transition between low- and high-frequency regimes occurs around a characteristic frequency
fc
that is directly related to the characteristic time constant
τ=1/2πfc
associated with the current decay in (dis)charge experiments.
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-03-09 , DOI:
10.1088/1361-6668/acbb35
This Review examines methods to model Josephson devices such as arrays of superconducting quantum interference devices (SQUIDs) and rows within two-dimensional superconducting quantum interference filters or SQIFs. The emphasis is on high temperature superconducting (HTS) devices, though the techniques apply for any operating temperature. The methods use freely-available and proven software to first extract all self and mutual inductances of the thin-film device, and then to incorporate these data, plus junction models and thermal noise sources into an equivalent circuit for Josephson simulation. The inductance extraction stage also estimates the effective areas of each loop in a structure and also the variation of inductance as temperature changes, due to the varying penetration depth. The final post-processing stage can yield current–voltage, voltage-field and field spectral density responses. The Review also touches briefly on the simulation of a simple model for a terahertz single-junction HTS mixer and also looks at the behaviour of typical hysteretic and non-hysteric HTS RF SQUIDs.
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-03-08 , DOI:
10.1088/1361-6668/acbeea
Superconducting electromagnets commonly exhibit thin layers with high aspect ratio such as insulation layers or turn-to-turn contacts. A finite element (FE) analysis of these devices can lead to unfavorable meshes in these thin layers, either because of a high number of degrees of freedom or mesh elements of poor quality which decrease the accuracy of the simulation results. To mitigate these issues when conducting a thermal FE analysis solving the heat equation, this work proposes to collapse thin volume layers into surfaces by using a thermal thin shell approximation (TSA). The proposed method uses one-dimensional Lagrange elements across the thickness of the thin layer and can handle a variety of interface conditions, multi-layered structures, heat sources, nonlinear material behavior or coupling to physics other than heat transfer. The efficiency of the proposed approximation is highlighted by comparison with a reference model with a conventionally meshed insulation for a model problem exhibiting a brick wall structure where a stationary heat equation is solved. The formulation is then verified against reference models with meshed insulation solving a transient heat equation for an insulated high-temperature superconductor pancake coil exhibiting a local defect which causes a thermal runaway. The benefit of using the model with the TSA is studied by analyzing pancake coils with different ratios of the insulation layer to the coated conductor thickness. It is shown that the smaller the ratio, the shorter the solution time and the lower the number of unknowns of the thin shell model when compared to the conventionally meshed insulation in order to reach the same numerical accuracy. The method is implemented in an open-source FE framework and a reference implementation for a simple model problem is shared alongside this paper.
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-03-03 , DOI:
10.1088/1361-6668/acbe22
Optimization of intrinsic and extrinsic properties of MgB2 superconducting material is extremely important for practical application in cables, wires, and tapes. The main mechanisms used to obtain this optimization are through the synthesis process, improvement in the grain connectivity, densification, pinning, doping, and limiting MgO formation. Many groups around the world use elements such as Ti, Zr, Hf, Al, Mn, Si and others, as dopants. Defects or any other inhomogeneity in the superconducting matrix can improve the flux pinning behavior and, hence, the transport properties. In this work MgB2 superconducting bulks with additions of AlB2 powder were prepared and analyzed in an attempt to enhance the critical current density of MgB2 and to understand the effect of this addition on the intrinsic and extrinsic characteristics of the material. Crystallographic, microstructural, optical, and superconducting characterization were performed and analyzed. AlB2 additions modified the superconducting properties of MgB2 increasing its critical current density and irreversibility field compared to pure MgB2 prepared using the same procedures.
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-05-09 , DOI:
10.1088/1361-6668/acc980
Superconductivity in small particles has been studied since the early sixties. A large number of sample geometries for both one component elemental superconductors and dual component nano-composites having elemental superconducting particles dispersed in a non-superconducting matrix have been explored which has helped us to understand the mechanism of the evolution of the superconducting transition temperature (T
c) with decreasing particle size. In this article, we review the work done on nanostructured superconductors from nanogranular films to these dual component superconducting nano-composites. In addition, we also present the experimental work done on another nanostructured system, the superconducting films with periodic arrays of nano-sized holes, showing the interesting property of the vortex matching effect and we try to understand the dominant mechanism for this phenomena.
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-03-30 , DOI:
10.1088/1361-6668/acc4ed
RE–Ba–Cu–O (REBCO, RE = rare earth) symmetric tape round (STAR®) wires of 1.5–2.5 mm diameter have been fabricated with 4–12 strands of symmetric REBCO tape made by advanced metal organic chemical vapor deposition (MOCVD). 1.5 mm diameter STAR® wires made with just four advanced MOCVD tape strands are able to sustain nearly the same critical current (I
c) as 2.5 mm diameter wires made with 12 commercial-grade tape strands. An I
c of 1070 A, corresponding to an engineering current density (J
e) of 597 A mm−2, has been demonstrated at 4.2 K, 30 T in 1.5 mm diameter, four-strand wire at a bend radius of 15 mm. This I
c value exactly matches the I
c expected from the lift factor of the tape strands used in the wire. The 2.5 mm diameter STAR® wires made with 12 advanced MOCVD tape strands exhibit an I
c of 1075 A at 77 K, self-field and sustained currents of 2500–2750 A at 4.2 K, 30 T before burnout, corresponding to a J
e greater than 500 A mm−2. These results show that the cost of STAR® wires can be substantially reduced using fewer tape strands of high-performance advanced MOCVD tapes and that the superior bend performance of STAR® wires can be maintained, even using 12 strands of advanced MOCVD tapes with 4 μm thick REBCO films.
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-04-06 , DOI:
10.1088/1361-6668/acc822
The transition to electric propulsion for aircraft provides an effective way to reduce fuel consumption and achieves low-carbon aviation. Due to the advantages of high magnetic field and ultra-compactness of superconducting disk-up-down-assembly (‘DUDA’) magnets, they have a promising use in superconducting motors. Therefore, this paper presents a design of a fully superconducting motor using superconducting DUDA magnets with Halbach arrays. In order to study the feasibility of the superconducting DUDA magnets in electric motors, preliminary studies of two sets of 4-layer superconducting DUDA magnets were carried out. The manufacturing method with lap joints of the DUDA magnets was proposed and then the manufactured magnets were tested in liquid nitrogen. The contact resistance and critical current at each lap joint have been calculated and the magnetic field distribution of the magnets has been measured. The magnetic fields of the magnets were also verified by simulation and then the magnets were scaled up in size to meet the magnetic field magnitude for the motor. It has been proved that the DUDA magnets can generate a constant magnetic field above 1.11 T along the x-axis without iron materials, which meets the requirements of motors. Based on the analysis of electromagnetic performance, the structural parameters of the superconducting DUDA magnets were optimized with different pole-slot number combination in order to obtain higher efficiency and specific power density. To calculate the efficiency, finite element models in Comsol evaluated the AC losses of the superconducting DUDA magnets. By changing the slot type and winding configuration, the optimized motor is able to achieve a specific power density of 11.55 kW kg−1 with an efficiency of 98% at 30 K.
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-03-15 , DOI:
10.1088/1361-6668/acc1a8
A 10 mm-period, high-temperature superconducting (HTS) undulator consisting of 20 staggered-array GdBa2Cu3O7−x
(GdBCO) bulk superconductors has been fabricated and tested successfully. Each GdBCO disk was machined into a half-moon shape with micro-meter accuracy and shrink-fitted into a slotted oxygen-free copper disk which provided pre-stress and effective conduction-cooling. The HTS undulator prototype, consisting of GdBCO disks, copper disks, and CoFe poles fitted in a long copper shell, was field-cooled magnetized in fields of up to 10 T at 10 K. An undulator field of 2.1 T in a 4 mm magnetic gap was obtained. This field is the largest reported yet for the same gap and period length and exceeds the target value of 2 T for the meter-long HTS undulator scheduled for the hard x-ray I-TOMCAT beamline in the Swiss Light Source 2.0. We have demonstrated that bulk superconductor based undulators can provide significantly improved performance over alternative technologies.
Journal of Materials Chemistry C ( IF 8.067 ) Pub Date: 2023-05-11 , DOI:
10.1088/1361-6668/accf40
We used the asymmetric superconducting quantum interference device (SQUID) technique to extract the current phase relation (CPR) of a Josephson junction with a 3D-topological insulator (3D-TI) Bi2Se3 nanobelt as the barrier. The obtained CPR shows deviations from the standard sinusoidal CPR with a pronounced forward skewness. At temperatures below 200 mK, the junction skewness values are above the zero temperature limit for short diffusive junctions. Fitting of the extracted CPR shows that most of the supercurrent is carried by ballistic topological surface states (TSSs), with a small contribution of diffusive channels primarily due to the bulk. These findings are instrumental in engineering devices that can fully exploit the properties of the topologically protected surface states of 3D TIs.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
8.70 | 88 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- https://mc.manuscriptcentral.com/jmchemc
- Submission Guidelines
- https://www.rsc.org/journals-books-databases/journal-authors-reviewers/prepare-your-article/
- Submission Template
- https://www.rsc.org/journals-books-databases/journal-authors-reviewers/author-tools-services/
- Reference Format
- https://www.rsc.org/journals-books-databases/journal-authors-reviewers/author-tools-services/
- Collection Carrier
- Full papers Communications Reviews Highlights Perspectives Comments